Cas no 428871-03-8 (3-(oxan-4-yl)propan-1-ol)

3-(Oxan-4-yl)propan-1-ol is a versatile intermediate in organic synthesis, characterized by its oxane (tetrahydropyran) ring and terminal hydroxyl group. This compound offers utility in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its bifunctional reactivity. The oxane ring enhances stability while the propanol chain provides flexibility for further derivatization. Its balanced hydrophilicity and lipophilicity make it suitable for applications requiring controlled solubility. The compound is typically synthesized via selective reduction or etherification routes, ensuring high purity for demanding synthetic processes. Its structural features enable its use in constructing complex molecular architectures, particularly in medicinal chemistry where scaffold diversity is critical.
3-(oxan-4-yl)propan-1-ol structure
3-(oxan-4-yl)propan-1-ol structure
Product Name:3-(oxan-4-yl)propan-1-ol
CAS No:428871-03-8
MF:C8H16O2
MW:144.211442947388
CID:2127947
PubChem ID:22272891
Update Time:2025-05-28

3-(oxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • tetrahydro-2H-Pyran-4-propanol
    • 3-(oxan-4-yl)propan-1-ol
    • 3-(TETRAHYDRO-2H-PYRAN-4-YL)PROPAN-1-OL
    • DSA87103
    • EN300-189390
    • 428871-03-8
    • Z993012578
    • 3-(tetrahydro-pyran-4-yl)-propan-1-ol
    • AT28817
    • FGWQPRUQOJWITB-UHFFFAOYSA-N
    • A1-08408
    • F8888-0153
    • AKOS011898263
    • DTXCID70574905
    • DA-05909
    • 3-(tetrahydro-2H-pyran-4-yl)-1-propanol
    • SCHEMBL968476
    • 2H-Pyran-4-propanol, tetrahydro-
    • 842-909-2
    • DTXSID70624151
    • Inchi: 1S/C8H16O2/c9-5-1-2-8-3-6-10-7-4-8/h8-9H,1-7H2
    • InChI Key: FGWQPRUQOJWITB-UHFFFAOYSA-N
    • SMILES: O1CCC(CCCO)CC1

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 77.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.5Ų

3-(oxan-4-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T890233-10mg
3-(Tetrahydro-2H-pyran-4-yl)propan-1-ol
428871-03-8
10mg
$ 70.00 2022-06-02
TRC
T890233-50mg
3-(Tetrahydro-2H-pyran-4-yl)propan-1-ol
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50mg
$ 250.00 2022-06-02
TRC
T890233-100mg
3-(Tetrahydro-2H-pyran-4-yl)propan-1-ol
428871-03-8
100mg
$ 365.00 2022-06-02
Chemenu
CM520064-1g
3-(Tetrahydro-2H-pyran-4-yl)propan-1-ol
428871-03-8 98%
1g
$*** 2023-05-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11050-100MG
3-(oxan-4-yl)propan-1-ol
428871-03-8 95%
100MG
¥ 1,056.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11050-250MG
3-(oxan-4-yl)propan-1-ol
428871-03-8 95%
250MG
¥ 1,683.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11050-500MG
3-(oxan-4-yl)propan-1-ol
428871-03-8 95%
500MG
¥ 2,805.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11050-1G
3-(oxan-4-yl)propan-1-ol
428871-03-8 95%
1g
¥ 4,204.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11050-5G
3-(oxan-4-yl)propan-1-ol
428871-03-8 95%
5g
¥ 12,612.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11050-10G
3-(oxan-4-yl)propan-1-ol
428871-03-8 95%
10g
¥ 21,021.00 2023-04-13
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